Cas no 2137072-42-3 (7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-)

• Product Name: 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-
• CAS No: 2137072-42-3
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5293487
• Update Time: 2025-07-14

7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-

• Inchi： 1S/C15H21NO2/c1-3-4-10-14(17)15(16)12(2)18-11-13-8-6-5-7-9-13/h3,5-9,12,15H,1,4,10-11,16H2,2H3/t12-,15+/m0/s1
• InChI Key： XLQQXCXNQIXWFU-SWLSCSKDSA-N
• SMILES： C[C@H](OCC1=CC=CC=C1)[C@@H](N)C(=O)CCC=C

Additional information on 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-

7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-

7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- is a highly specialized organic compound with the CAS number 2137072-42-3. This compound is notable for its unique stereochemistry and functional groups, which make it a valuable molecule in various fields of research and application. The compound's structure features an octenone backbone with an amino group at position 3 and a phenylmethoxy substituent at position 2. The stereochemistry of the molecule is defined by the (2S,3R) configuration, which plays a critical role in its biological activity and chemical reactivity.

The synthesis of 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- involves advanced organic chemistry techniques, including enantioselective synthesis methods to achieve the desired stereochemistry. Researchers have employed various strategies such as asymmetric catalysis and chiral auxiliary approaches to synthesize this compound efficiently. The use of chiral catalysts has been particularly effective in ensuring high enantiomeric excess (ee) during the synthesis process.

Recent studies have highlighted the potential of 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- in medicinal chemistry and drug discovery. The compound has shown promising results in preclinical models as a potential therapeutic agent for various diseases. For instance, research has demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- has also been explored for its applications in agrochemicals and bioactive compounds. Its ability to interact with specific receptors and enzymes makes it a candidate for developing novel pesticides and herbicides with reduced environmental impact.

The compound's stereochemistry is a critical factor in its biological activity. The (2S,3R) configuration ensures that the molecule can effectively bind to target proteins and elicit desired pharmacological effects. Researchers have utilized computational methods such as molecular docking and dynamics simulations to study the interactions between 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)- and its target molecules.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 7-Octen-4-one, 3-amino-2-(phenylmethoxy)-, (2S,3R)-. These methods aim to reduce waste generation and minimize the use of hazardous reagents while maintaining high yields and enantiomeric purity.

In conclusion,7-Octen-4-one, 3-amino-2-(phenylmethoxy)-,(